Cas no 134765-72-3 (Tetraaza-12-crown-4 tetrahydrogensulfate)

• Product Name: Tetraaza-12-crown-4 tetrahydrogensulfate
• CAS No: 134765-72-3
• MF: C₈H₂₈N₄O₁₆S₄
• MW: 564.585118293762
• MDL: MFCD00068656
• CID: 138346
• PubChem ID: 2760558
• Update Time: 2025-04-19

Tetraaza-12-crown-4 tetrahydrogensulfate Chemical and Physical Properties

Names and Identifiers

• Tetraaza-12-crown-4 tetrahydrogensulfate
• sulfuric acid,1,4,7,10-tetrazacyclododecane
• 1,4,7,10-tetraazacyclododecanetetrasulfate
• A806838
• 134765-72-3
• FT-0752863
• DTXSID20375222
• Sulfuric acid--1,4,7,10-tetraazacyclododecane (4/1)
• MFCD00068656
• 1,4,7,10-tetraazacyclododecane tetrakis(sulfate)
• AKOS015910617
• sulfuric acid; 1,4,7,10-tetrazacyclododecane

• MDL： MFCD00068656
• Inchi： 1S/C8H20N4.4H2O4S/c1-2-10-5-6-12-8-7-11-4-3-9-1;4*1-5(2,3)4/h9-12H,1-8H2;4*(H2,1,2,3,4)
• InChI Key： UDDORTWORGMVNZ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.S(=O)(=O)(O)O.S(=O)(=O)(O)O.S(=O)(=O)(O)O.N1CCNCCNCCNCC1

Computed Properties

• Exact Mass: 564.03800
• Monoisotopic Mass: 564.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 380Ų

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 283.8 °C at 760 mmHg
• Flash Point: 129.5 °C
• PSA: 380.04000
• LogP: 1.38560
• Solubility: Not determined